Cas no 624734-65-2 (Thiocyanic acid, 5-nitro-1H-indol-3-yl ester)
624734-65-2 structure
Product Name:Thiocyanic acid, 5-nitro-1H-indol-3-yl ester
CAS No:624734-65-2
MF:C9H5N3O2S
MW:219.219899892807
CID:1637717
Update Time:2024-09-12
Thiocyanic acid, 5-nitro-1H-indol-3-yl ester Chemical and Physical Properties
Names and Identifiers
-
- Thiocyanic acid, 5-nitro-1H-indol-3-yl ester
-
- Inchi: 1S/C9H5N3O2S/c10-5-15-9-4-11-8-2-1-6(12(13)14)3-7(8)9/h1-4,11H
- InChI Key: VNSQKWKMQVAJLO-UHFFFAOYSA-N
- SMILES: S(C1C2=C(NC=1)C=CC([N+]([O-])=O)=C2)C#N
Computed Properties
- Exact Mass: 219.01035
Experimental Properties
- Density: 1.56±0.1 g/cm3(Predicted)
- Melting Point: 184-186 °C
- Boiling Point: 485.4±25.0 °C(Predicted)
- PSA: 82.72
- pka: 13.07±0.30(Predicted)
Thiocyanic acid, 5-nitro-1H-indol-3-yl ester Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
624734-65-2 (Thiocyanic acid, 5-nitro-1H-indol-3-yl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent